Cas no 89079-64-1 (2-methanesulfonyl-4-methylpyrimidine-5-carbonitrile)

• Product Name: 2-methanesulfonyl-4-methylpyrimidine-5-carbonitrile
• CAS No: 89079-64-1
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• CID: 613207
• PubChem ID: 13114191
• Update Time: 2025-04-19

2-methanesulfonyl-4-methylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4-methyl-2-(methylsulfonyl)-
• 4-methyl-2-methylsulfonylpyrimidine-5-carbonitrile
• 2-methanesulfonyl-4-methylpyrimidine-5-carbonitrile
• CS-0057914
• 4-Methyl-2-(methylsulfonyl)pyrimidine-5-carbonitrile
• 89079-64-1
• SCHEMBL16010754
• 2-(Methanesulfonyl)-4-methylpyrimidine-5-carbonitrile
• DTXSID10518929

• Inchi： 1S/C7H7N3O2S/c1-5-6(3-8)4-9-7(10-5)13(2,11)12/h4H,1-2H3
• InChI Key： RMUYJRMTTBISRR-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(C#N)=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 197.02589765g/mol
• Monoisotopic Mass: 197.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives